Cas no 2228344-35-0 (1-(4-methoxynaphthalen-1-yl)cyclopropan-1-ol)

• Product Name: 1-(4-methoxynaphthalen-1-yl)cyclopropan-1-ol
• CAS No: 2228344-35-0
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 6119242
• PubChem ID: 165702668
• Update Time: 2025-09-24

1-(4-methoxynaphthalen-1-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxynaphthalen-1-yl)cyclopropan-1-ol
• 2228344-35-0
• EN300-1784921

• Inchi： 1S/C14H14O2/c1-16-13-7-6-12(14(15)8-9-14)10-4-2-3-5-11(10)13/h2-7,15H,8-9H2,1H3
• InChI Key： FHYGMJHELLEOQU-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=C(C3C=CC=CC2=3)OC)CC1

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-methoxynaphthalen-1-yl)cyclopropan-1-ol

1-(4-Methoxynaphthalen-1-yl)cyclopropan-1-ol: A Comprehensive Overview

The compound 1-(4-methoxynaphthalen-1-yl)cyclopropan-1-ol, identified by the CAS number 2228344-35-0, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its naphthol derivative structure, which incorporates a cyclopropane ring and a methoxy group. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of naphthol derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The methoxy group attached to the naphthalene ring in this compound plays a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the cyclopropane ring introduces steric hindrance, which can influence the molecule's interaction with biological targets.

The synthesis of 1-(4-methoxynaphthalen-1-yl)cyclopropan-1-ol involves a multi-step process that typically begins with the preparation of the naphthol derivative. This is followed by the introduction of the cyclopropane ring through either ring-opening reactions or other cycloaddition techniques. The final step involves the installation of the methoxy group, which can be achieved through nucleophilic substitution or other functional group transformations.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The compound's UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, indicating its potential for use in optoelectronic applications.

Recent research has focused on the biological activity of this compound, particularly its ability to inhibit certain enzymes associated with neurodegenerative diseases. For instance, studies have demonstrated that 1-(4-methoxynaphthalen-1-yl)cyclopropan-1-ol can effectively inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. This finding suggests that the compound could serve as a lead molecule for the development of novel therapeutic agents.

Beyond its biological applications, this compound has also been explored for its potential in materials science. Its rigid structure and aromaticity make it an attractive candidate for use in organic semiconductors and advanced materials. Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates, which could have implications for nanotechnology applications.

In conclusion, 1-(4-methoxynaphthalen-1-yl)cyclopropan-1-ol (CAS No: 2228344-35) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an intriguing subject for further research, particularly in drug discovery and materials science. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing both scientific understanding and practical applications.